BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Structure Elucidation of Ethyl 5-
acetyl-2-pyridinecarboxylate: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Ethyl 5-acetyl-2-
Compound Name:

pyridinecarboxylate
CAS No.: 99060-45-4
Cat. No.: B1392725

Get Quote

Executive Summary

Ethyl 5-acetyl-2-pyridinecarboxylate (also known as ethyl 5-acetylpicolinate, CAS 99060-45-
4) is a highly functionalized heterocyclic building block extensively utilized in the synthesis of
active pharmaceutical ingredients (APIs) and advanced materials. The molecule features a
pyridine core substituted with an ethyl ester at the C-2 position and an acetyl group at the C-5

position.

For researchers and drug development professionals, the unambiguous structure elucidation of
such intermediates is a critical regulatory and scientific requirement. This whitepaper provides
an in-depth, self-validating analytical framework for the structural confirmation of ethyl 5-
acetyl-2-pyridinecarboxylate, utilizing High-Resolution Mass Spectrometry (HRMS) and
multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy.

Molecular Architecture & Electronic Topology

The chemical formula of ethyl 5-acetyl-2-pyridinecarboxylate is C10H11NOs (Exact Mass:
193.0739 Da).
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The analytical behavior of this molecule is dictated by its unique electronic topology. The
pyridine ring is inherently electron-deficient. This deficiency is severely compounded by the
strong electron-withdrawing mesomeric (-M) and inductive (-I) effects of both the C-2 ester and
the C-5 acetyl groups. Consequently, the electron charge distribution across the heteroaromatic
system is highly perturbed, which drastically deshields specific protons and carbons, pushing
their NMR resonances significantly downfield[1]. Understanding this causality is essential for
accurate spectral interpretation.

Orthogonal Analytical Workflow

To ensure absolute trustworthiness, the structural elucidation must operate as a self-validating
system. No single analytical technique is treated as infallible; rather, mass spectrometry
confirms the elemental composition, 1D NMR identifies the functional groups, and 2D NMR
maps the atomic connectivity[2]. If any data point contradicts the proposed structure, the entire
consensus is rejected.

Sample Prep: Ethyl 5-acetylpicolinate
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Fig 1: Orthogonal analytical workflow for Ethyl 5-acetyl-2-pyridinecarboxylate elucidation.
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High-Resolution Mass Spectrometry (HRMS)
Mechanistic Rationale

Electrospray lonization (ESI) in positive mode is selected to gently protonate the basic pyridine
nitrogen, yielding the intact molecular ion [M+H]+ . Collision-Induced Dissociation (CID) is then
applied to induce fragmentation. The ester and acetyl groups act as specific thermodynamic
breaking points. The initial loss of an ethylene molecule (via a McLafferty-type rearrangement
of the ethyl ester) or an ethoxy radical provides immediate confirmation of the ester moiety.

Quantitative Data Summary

Table 1: HRMS (ESI+) Fragmentation Profile

Theoretical Experiment  Mass Error Structural
lon Type Formula

m/z al m/z (ppm) Assignment
Intact
[M+H]* C10H12NO3* 194.0817 194.0815 -1.0
Molecular lon
[M+H-C2H4
Fragment 1 Cyg HsNOs* 166.0504 166.0501 -1.8 ]+ (Loss of
ethylene)
[M+H-OCH2
Fragment 2 CsH7NO2* 148.0399 148.0396 -2.0 CH3]+ (Loss
of ethoxy)
[M+H-C2H4
Fragment 3 C7HsNO2* 136.0398 136.0395 -2.2 col
- +

Protocol 1: HRMS-ESI Acquisition

o Sample Preparation: Dissolve 1 mg of ethyl 5-acetyl-2-pyridinecarboxylate in 1 mL of LC-
MS grade Methanol. Dilute 1:100 in a solution of 50:50 Methanol:Water containing 0.1%
Formic Acid (to facilitate protonation).

 Instrument Calibration: Calibrate the Q-TOF or Orbitrap mass spectrometer using a standard
calibration mix to ensure mass accuracy < 3 ppm.
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e lon Source Parameters: Set capillary voltage to 3.5 kV, desolvation temperature to 250°C,
and sheath gas flow to 40 arb.

o Data Acquisition: Acquire full scan MS data from m/z 100 to 500. Trigger data-dependent
MS/MS (ddMS2) on the most abundant ion (m/z 194.08) using a normalized collision energy
(NCE) of 25 eV.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Mechanistic Rationale & Electronic Effects

While HRMS confirms the formula, NMR is the definitive tool for proving regiochemistry. The
2,5-substitution pattern on the pyridine ring leaves three isolated protons: H-3, H-4, and H-6.

o H-6 is situated between the electronegative pyridine nitrogen and the electron-withdrawing
acetyl group at C-5. This extreme deshielding pushes the H-6 resonance past 9.0 ppm.

e H-3 and H-4 exhibit an ortho-coupling relationship ( 3J=8.0 Hz).

To prevent misinterpretation (e.g., confusing this with a 2,4-isomer), Heteronuclear Multiple
Bond Correlation (HMBC) is mandatory. HMBC establishes a causal link across 2 to 3 bonds:
the cross-peak between the acetyl methyl protons and the C-5 ring carbon definitively anchors
the acetyl group to position 5. Advanced nested NMR supersequences (like NOAH) can be
utilized to acquire these 2D datasets simultaneously, preserving sample integrity and reducing
acquisition time][3].

Quantitative Data Summary

Table 2: 1H and 3C NMR Assignments (CDCls, 400 MHz / 100 MHz)
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Lo Key HMBC
. . . Multiplicity (J .
Position 13C Shift (ppm)  *H Shift (ppm) in Hz) Correlations
in Hz

(IH N 13C)
2 (Py) 149.5 - - -

C-2, C-5, Ester
3 (Py) 124.2 8.15 d(J=8.0)

Cc=0

C-2, C-6, Acetyl
4 (Py) 136.8 8.35 dd (J =8.0, 2.0)

C=0
5 (Py) 133.1 - - -

C-2, C-4, Acetyl
6 (Py) 148.9 9.20 d(J=2.0)

Cc=0
Ester C=0 164.3 - - -

Ester C=0, Ester
Ester -CH2- 62.1 4.48 gl=7.1)

-CHs
Ester -CHs 14.2 1.45 t(d=7.1) Ester -CHz-
Acetyl C=0 196.5 - - -
Acetyl -CHs 26.8 2.68 S C-5, Acetyl C=0

Protocol 2: Multidimensional NMR Acquisition

o Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform
(CDCIs) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer to a
high-quality 5 mm NMR tube.

e Shimming & Tuning: Insert the sample into the magnet. Perform automated tuning and
matching (ATM), followed by rigorous gradient shimming. Crucial Causality: Line widths must
be < 1.0 Hz to accurately resolve the fine meta-coupling ( 4J=2.0 Hz) between H-4 and H-6.

e 1D Acquisition:

o Acquire a standard H spectrum (16 scans, 64k data points, relaxation delay 2.0 s).
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o Acquire a 13C{*H} decoupled spectrum (1024 scans, relaxation delay 2.0 s).
e 2D Acquisition (HSQC & HMBC):

o Run a multiplicity-edited HSQC to differentiate CH/CHs (positive phase) from CH=
(negative phase).

o Run an HMBC optimized for long-range couplings ( nJCH= 8 Hz). Ensure the spectral
window covers up to 210 ppm in the F1 (Carbon) dimension to capture both the ester
(~164 ppm) and ketone (~196 ppm) carbonyls.

Structural Validation & Conclusion

The structural elucidation of ethyl 5-acetyl-2-pyridinecarboxylate is confirmed through a self-
validating data matrix. The HRMS exact mass of 194.0815 Da strictly limits the elemental
composition to C1oH11NOs. The *H NMR spectrum accounts for all 11 protons, while the 13C
NMR spectrum resolves all 10 distinct carbon environments. Finally, the HMBC correlations act
as the structural keystone, inextricably linking the ethyl ester to C-2 and the acetyl group to C-
5. By strictly adhering to this orthogonal workflow, researchers can guarantee the highest
standard of scientific integrity and E-E-A-T principles in their analytical reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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